2-Methylbenzenethiol
2-Methylbenzenethiol
2-Methylbenzenethiol, also known as O-toluenethiol or O-tolyl mercaptan, belongs to the class of organic compounds known as thiophenols. Thiophenols are compounds containing a thiophenol ring, which a phenol derivative obtained by replacing the oxygen atom from the hydroxyl group (attached to the benzene) by a sulfur atom. 2-Methylbenzenethiol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-methylbenzenethiol is primarily located in the membrane (predicted from logP). 2-Methylbenzenethiol has an egg, garlic, and meaty taste.
Brand Name:
Vulcanchem
CAS No.:
137-06-4
VCID:
VC21034089
InChI:
InChI=1S/C7H8S/c1-6-4-2-3-5-7(6)8/h2-5,8H,1H3
SMILES:
CC1=CC=CC=C1S
Molecular Formula:
C7H8S
Molecular Weight:
124.21 g/mol
2-Methylbenzenethiol
CAS No.: 137-06-4
Cat. No.: VC21034089
Molecular Formula: C7H8S
Molecular Weight: 124.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Methylbenzenethiol, also known as O-toluenethiol or O-tolyl mercaptan, belongs to the class of organic compounds known as thiophenols. Thiophenols are compounds containing a thiophenol ring, which a phenol derivative obtained by replacing the oxygen atom from the hydroxyl group (attached to the benzene) by a sulfur atom. 2-Methylbenzenethiol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-methylbenzenethiol is primarily located in the membrane (predicted from logP). 2-Methylbenzenethiol has an egg, garlic, and meaty taste. |
|---|---|
| CAS No. | 137-06-4 |
| Molecular Formula | C7H8S |
| Molecular Weight | 124.21 g/mol |
| IUPAC Name | 2-methylbenzenethiol |
| Standard InChI | InChI=1S/C7H8S/c1-6-4-2-3-5-7(6)8/h2-5,8H,1H3 |
| Standard InChI Key | LXUNZSDDXMPKLP-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1S |
| Canonical SMILES | CC1=CC=CC=C1S |
| Boiling Point | 195.0 °C 195 °C |
| Melting Point | 15.0 °C Mp 15 ° 15 °C 15°C |
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